8-epi-Prostaglandin F2α

• CAS No.: 27415-26-5
• Product Name: 8-epi-Prostaglandin F2α
• Molecular Formula: C20H34O5
• Molecular Weight: 354.5 g/mol
• IUPAC Name: (Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,18-,19+/m0/s1
• Standard InChIKey: PXGPLTODNUVGFL-NAPLMKITSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@H]1C/C=C\CCCC(=O)O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Appearance: Assay:≥99%A crystalline solid
• Physical Description: Solid
• Description: 8-epi-prostaglandin F2alpha is an isoprostane that is prostaglandin F2alpha having inverted stereochemistry at the 8-position. It has a role as a bronchoconstrictor agent, a vasoconstrictor agent and a biomarker. It derives from a prostaglandin F2alpha. It is a conjugate acid of an 8-epi-prostaglandin F2alpha(1-).; 15-F2t-Isop, also known as 8-epi-PGF2alpha or 8-isoprostane, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 15-F2t-isop is considered to be an eicosanoid lipid molecule. 15-F2t-Isop is considered to be a practically insoluble (in water) and relatively neutral molecule. 15-F2t-Isop has been detected in multiple biofluids, such as urine and blood. Within the cell, 15-F2t-isop is primarily located in the membrane (predicted from logP) and cytoplasm. 15-F2t-Isop participates in a number of enzymatic reactions. In particular, 15-F2t-isop can be biosynthesized from prostaglandin F2ALPHA. 15-F2t-Isop can also be converted into 1-palmitoyl-2-(8-epi-prostaglandin F2alpha)-sn-glycero-3-phosphocholine and 1-stearoyl-2-(8-epi-prostaglandin F2alpha)-sn-glycero-3-phosphocholine.
• Synonyms: 15-F(2t)-IsoP; 15-F(2t)-isoprostane; 15-F2t-IsoP; 15-F2t-isoprostane; 8-epi-PGF2 alpha; 8-epi-PGF2alpha; 8-epi-prostaglandin F2alpha; 8-epiprostaglandin F2alpha; 8-F(2t)-isoprostane; 8-iso-PGF(2alpha); 8-iso-PGF2alpha; 8-isoprostaglandin F2alpha; 8-isoprostane; isoprostaglandin F2alpha type-III
• PubChem Compound: 5282263
• Last Modified: Nov 11 2021